(tert-Butyldimethylsilyl)acetylene

Description

(tert-Butyldimethylsilyl)acetylene, also known as (tert-butyldimethylsilyl)ethyne, is an organosilicon compound with the molecular formula C8H16Si . It is used as an intermediate in organic synthesis and in the production of pharmaceutical products . This compound can also be referred to by several synonyms, including ethynyl-tert-butyldimethylsilane and tert-butyl(ethynyl)dimethylsilane .

This silyl-protected alkyne participates in the Cadiot-Chodkiewicz cross-coupling reaction with bromoalkynes to produce unsymmetrical diynes . It can also undergo cross-dimerization reactions with internal phenyl acetylenes in the presence of rhodium dimers and bidentate phosphine ligands to yield enynes . tert-Butyldimethylsilyl chloride (TBSCl or TBDMSCl), a related chlorosilane with two methyl groups and a tert-butyl group, is used to protect alcohols in organic synthesis . The triflate derivative of tert-Butyldimethylsilyl chloride ((Me3C)Me2SiOTf) is also used similarly but is more reactive .

• CAS No.: 86318-61-8
• Product Name: (tert-Butyldimethylsilyl)acetylene
• Molecular Formula: C8H16Si
• Molecular Weight: 140.3 g/mol
• IUPAC Name: tert-butyl-ethynyl-dimethylsilane
• Standard InChI: InChI=1S/C8H16Si/c1-7-9(5,6)8(2,3)4/h1H,2-6H3
• Standard InChIKey: RTYNRTUKJVYEIE-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C)(C)C#C
• Canonical SMILES: CC(C)(C)[Si](C)(C)C#C
• Synonyms: ETHYNYL-TERT-BUTYLDIMETHYLSILANE;(T-BUTYLDIMETHYLSILYL)ACETYLENE;TERT-BUTYLDIMETHYLSILYLACETYLENE;tert-BUTYLDIMETHYLSILYLACETYLENE 98%;ethynyl-t-butyldimethylsilane;(tert-Butyldimethylsilyl)ethyne;1-(tert-Butyldimethylsilyl)ethyne;3,3,4,4-Tetramethyl
• PubChem Compound: 2757281
• Last Modified: Sep 13 2023